Cas no 2097895-90-2 (4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one)

• Product Name: 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one
• CAS No: 2097895-90-2
• MF: C₁₉H₃₃N₃O₂
• MW: 335.484225034714
• CID: 5469035
• Update Time: 2025-05-20

4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one
• 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one

• Inchi： 1S/C19H33N3O2/c1-19(2,3)15-13-20-17(23)16(15)18(24)22-11-9-21(10-12-22)14-7-5-4-6-8-14/h14-16H,4-13H2,1-3H3,(H,20,23)
• InChI Key： AVDKBMZKOGJRFP-UHFFFAOYSA-N
• SMILES： O=C(C1C(NCC1C(C)(C)C)=O)N1CCN(CC1)C1CCCCC1

Computed Properties

• Exact Mass: 335.25727730 g/mol
• Monoisotopic Mass: 335.25727730 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.5
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one

4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one: A Comprehensive Overview

4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one, identified by the CAS number 2097895-90-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidinone ring substituted with a tert-butyl group and a piperazine moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

The synthesis of 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one typically involves multi-step organic synthesis, often employing strategies such as nucleophilic substitution, condensation reactions, and ring-closing mechanisms. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yield. For instance, the use of transition metal catalysts has been reported to facilitate the formation of the piperazine ring under mild conditions, thereby streamlining the overall synthesis process.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrrolidinone ring is known to exhibit favorable pharmacokinetic properties, making it an attractive scaffold for medicinal chemists. Additionally, the piperazine moiety is a well-known bioisostere that can modulate drug-target interactions. Recent studies have demonstrated that derivatives of this compound can act as inhibitors of various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

The structural versatility of 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one also lends itself to applications in materials science. For example, its ability to form hydrogen bonds and engage in π-interactions makes it a candidate for supramolecular chemistry applications, such as the construction of self-assembled nanostructures. Researchers have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH.

In terms of environmental impact, the compound's biodegradability and toxicity profile are critical considerations for its large-scale use. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, though further research is needed to assess its long-term environmental fate. Regulatory agencies have emphasized the importance of conducting comprehensive risk assessments for such compounds to ensure their safe handling and disposal.

The latest research on 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one has also focused on its potential as a precursor for advanced materials. For instance, its ability to undergo polymerization under specific conditions has been explored for the development of high-performance polymers with tailored mechanical properties. These polymers could find applications in industries ranging from electronics to biomedical devices.

In conclusion, 4-Tert-butyl-3-(4-cyclohexylpiperazine-1-carbonyl)pyrrolidin-2-one, with its unique structure and diverse functional groups, represents a valuable compound with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical science.